Cas no 1352500-25-4 (6-Ethoxy-1-ethyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl)

6-Ethoxy-1-ethyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl is a heterocyclic compound featuring a bipyridinyl core with ethoxy and ethyl substituents. Its hexahydro structure imparts reduced aromaticity, enhancing stability and reactivity in synthetic applications. The ethoxy group provides electron-donating effects, while the ethyl moiety contributes to lipophilicity, making it useful in pharmaceutical and agrochemical intermediates. The compound’s rigid yet flexible framework allows for selective functionalization, enabling tailored modifications for target applications. Its purity and well-defined structure ensure reproducibility in research and industrial processes. Suitable for catalysis, ligand design, and bioactive molecule synthesis, this compound offers versatility in organic and medicinal chemistry.
6-Ethoxy-1-ethyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl structure
1352500-25-4 structure
Product Name:6-Ethoxy-1-ethyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl
CAS No:1352500-25-4
MF:C14H22N2O
MW:234.337283611298
CID:5179032
Update Time:2025-05-25

6-Ethoxy-1-ethyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl Chemical and Physical Properties

Names and Identifiers

    • 6-Ethoxy-1-ethyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl
    • Inchi: 1S/C14H22N2O/c1-3-16-10-6-5-7-13(16)12-8-9-14(15-11-12)17-4-2/h8-9,11,13H,3-7,10H2,1-2H3
    • InChI Key: JCMVBFKCVHMNNG-UHFFFAOYSA-N
    • SMILES: C1(OCC)=NC=C(C2CCCCN2CC)C=C1

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Additional information on 6-Ethoxy-1-ethyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl

Comprehensive Overview of 6-Ethoxy-1-ethyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl (CAS No. 1352500-25-4)

6-Ethoxy-1-ethyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl (CAS No. 1352500-25-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This bicyclic structure, featuring a hexahydro-[2,3]bipyridinyl core, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its unique molecular scaffold, which offers versatility for modifications targeting various biological pathways.

The compound's nomenclature highlights its structural features: the 6-ethoxy and 1-ethyl substituents, which influence its physicochemical properties and reactivity. These functional groups are critical for optimizing bioavailability and binding affinity in drug design. Recent studies have focused on derivatives of this compound for their potential roles in addressing neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine.

In the context of synthetic chemistry, 6-Ethoxy-1-ethyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl serves as a valuable intermediate. Its synthesis often involves multi-step reactions, including hydrogenation and alkylation, to achieve the desired stereochemistry. The compound's stability under physiological conditions makes it a candidate for further pharmacokinetic studies, a topic frequently searched by researchers in online databases.

From an industrial perspective, the demand for custom synthesis of such compounds has risen, driven by the need for high-purity intermediates in API (Active Pharmaceutical Ingredient) production. Companies specializing in contract research often list this compound in their catalogs, catering to clients exploring novel therapeutic agents. Its CAS No. 1352500-25-4 is a key identifier in procurement and regulatory documentation.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling protocols are recommended to ensure laboratory safety. The compound's eco-friendly synthesis methods are a growing area of interest, reflecting broader industry shifts toward green chemistry principles. This aligns with frequent searches for “sustainable chemical synthesis” in academic and industrial forums.

In summary, 6-Ethoxy-1-ethyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl represents a promising candidate for advancing drug discovery and material science. Its structural complexity and adaptability continue to inspire innovation, making it a subject of ongoing research and commercial interest.

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